Cas no 1281444-20-9 ((2,5-Dimethoxyphenyl)(furan-2-yl)methanol)

• Product Name: (2,5-Dimethoxyphenyl)(furan-2-yl)methanol
• CAS No: 1281444-20-9
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• MDL: MFCD07775258
• CID: 5217041
• Update Time: 2026-03-06

(2,5-Dimethoxyphenyl)(furan-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2,5-Dimethoxyphenyl)(furan-2-yl)methanol
• 2,5-Dimethoxyphenyl-(2-furyl)methanol
• A921458
• (2,5-dimethoxyphenyl)-(furan-2-yl)methanol

• MDL： MFCD07775258
• Inchi： 1S/C13H14O4/c1-15-9-5-6-11(16-2)10(8-9)13(14)12-4-3-7-17-12/h3-8,13-14H,1-2H3
• InChI Key： LPPYVRQQYGPHJP-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(C1C=C(C=CC=1OC)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 234
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8

Additional information on (2,5-Dimethoxyphenyl)(furan-2-yl)methanol

Comprehensive Overview of (2,5-Dimethoxyphenyl)(furan-2-yl)methanol (CAS No. 1281444-20-9)

(2,5-Dimethoxyphenyl)(furan-2-yl)methanol, with the CAS registry number 1281444-20-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound features a unique molecular structure combining a 2,5-dimethoxyphenyl group and a furan-2-yl moiety, linked via a methanol bridge. Its structural complexity and functional groups make it a valuable intermediate for synthesizing bioactive molecules, polymers, and advanced materials.

The growing interest in (2,5-Dimethoxyphenyl)(furan-2-yl)methanol is driven by its potential applications in drug discovery and green chemistry. Researchers are exploring its role as a precursor for heterocyclic compounds, which are pivotal in designing antioxidant, anti-inflammatory, and antimicrobial agents. Additionally, its furan ring contributes to biodegradable polymer development, aligning with the global push for sustainable materials.

From a synthetic chemistry perspective, CAS 1281444-20-9 exemplifies the versatility of aryl-furan hybrids. Its synthesis often involves Grignard reactions or cross-coupling methodologies, topics frequently searched by organic chemists. The compound’s methanol group also allows for further derivatization, enabling tailored modifications for specific industrial or academic needs.

In the context of user search trends, queries like "synthesis of furan-phenyl methanol derivatives" or "applications of CAS 1281444-20-9 in medicine" reflect the compound’s relevance. Recent studies highlight its potential in neuroprotective and anticancer research, addressing pressing health concerns. Moreover, its eco-friendly attributes resonate with searches related to green synthesis and circular economy practices.

Quality control and analytical characterization of (2,5-Dimethoxyphenyl)(furan-2-yl)methanol rely on techniques like HPLC, NMR, and mass spectrometry. These methods ensure purity and reproducibility, critical for regulatory compliance and industrial scaling. Suppliers often emphasize batch-to-batch consistency, a key concern for buyers searching for high-purity research chemicals.

To conclude, 1281444-20-9 represents a nexus of innovation across multiple disciplines. Its dual functionality—bridging pharmacology and material science—makes it a compound of enduring interest. As research advances, its applications in drug delivery systems and smart materials are likely to expand, further solidifying its importance in modern chemistry.